Cas no 89797-00-2 (Iopentol)

• Product Name: Iopentol
• CAS No: 89797-00-2
• MF: C₂₀H₂₈I₃N₃O₉
• MW: 835.164443016052
• CID: 723810
• PubChem ID: 56016
• Update Time: 2024-10-26

Iopentol Chemical and Physical Properties

Names and Identifiers

• Iopentol
• Iodixanol Related Compound D
• 5-[acetyl-(2-hydroxy-3-methoxypropyl)amino]-1-N,3-N-bis(2,3-dihydroxypropyl)-2,4,6-triiodobenzene-1,3-dicarboxamide
• Imagopaque
• Iopentolum
• UNII-7D6XWX076T
• 5-[Acetyl(2-hydroxy-3-methylpropyl)amino]-N,N′-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
• 1,3-Benzenedicarboxamide, 5-[acetyl(2-hydroxy-3-methoxypropyl)amino]-N,N′-bis(2,3-dihydroxypropyl)-2,4,6-triiodo- (9CI)
• 5-[Acetyl(2-hydroxy-3-methoxypropyl)amino]-N1,N3-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide (ACI)
• Ivepaque
• IOPENTOL [MI]
• CHEBI:135893
• MS-31552
• 89797-00-2
• Q6063892
• HY-142121
• IOPENTOL [USAN]
• N,N'-bis(2,3-dihydroxypropyl)-5-[N-(2-hydroxy-3-methoxypropyl)acetamido]-2,4,6-triiodoisophthalamide
• CS-0377801
• NS00122370
• CPD. 5411
• 5-[Acetyl(2-hydroxy-3-methoxypropyl)amino]-N1,N3-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide; 5-[Acetyl(2-hydroxy-3-methoxypropyl)amino]-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide; Imagopaque; Ivepaque; USP Ioxdixanol Related Compound D;
• CHEMBL2104783
• Iopentol [USAN:INN:BAN]
• 1-N,3-N-bis(2,3-dihydroxypropyl)-5-[N-(2-hydroxy-3-methoxypropyl)acetamido]-2,4,6-triiodobenzene-1,3-dicarboximidic acid
• SCHEMBL24471
• DTXSID40869032
• IOPENTOL [WHO-DD]
• D04582
• 1,3-Benzenedicarboxamide, 5-(acetyl(2-hydroxy-3-methoxypropyl)amino)-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-
• Iodixanol related compound d(50 mg)(5-[acetyl(2-hydroxy-3-methylpropyl)amino]-N,N'-bis(2,3-dihydroxypropyl)2,4,6-triiodo-1,3-benze-nedicarboxamide)
• CPD-5411
• N,N'-Bis(2,3-dihydroxypropyl)-5-(N-(2-hydroxy-3-methoxypropyl)acetamido)-2,4,6-triiodoisophthalamide
• Iopentol (USAN/INN)
• IOPENTOL [INN]
• IOPENTOL [MART.]
• DB13861
• 7D6XWX076T
• DA-64475
• Iopentolum [Latin]

• Inchi： 1S/C20H28I3N3O9/c1-9(29)26(5-12(32)8-35-2)18-16(22)13(19(33)24-3-10(30)6-27)15(21)14(17(18)23)20(34)25-4-11(31)7-28/h10-12,27-28,30-32H,3-8H2,1-2H3,(H,24,33)(H,25,34)
• InChI Key： IUNJANQVIJDFTQ-UHFFFAOYSA-N
• SMILES： O=C(C1C(I)=C(N(CC(COC)O)C(C)=O)C(I)=C(C(NCC(CO)O)=O)C=1I)NCC(CO)O

Computed Properties

• Exact Mass: 834.89600
• Monoisotopic Mass: 834.895959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 189

Experimental Properties

• Density: 2.095
• Boiling Point: 858.8°C at 760 mmHg
• Flash Point: 473.2°C
• Refractive Index: 1.693
• PSA: 195.87000
• LogP: 0.17620

Iopentol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature